Cas no 1007464-09-6 (3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanenitrile)

• Product Name: 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanenitrile
• CAS No: 1007464-09-6
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 6192403
• PubChem ID: 23005975
• Update Time: 2025-06-10

3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanenitrile
• 1007464-09-6
• EN300-1787661

• Inchi： 1S/C10H15N3/c1-4-13-9(3)10(6-5-7-11)8(2)12-13/h4-6H2,1-3H3
• InChI Key： SAPWYDZEWODJSJ-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=C(C(C)=N1)CCC#N

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanenitrile

Professional Introduction to 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanenitrile (CAS No. 1007464-09-6)

3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanenitrile is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1007464-09-6, has garnered attention due to its potential applications in various biochemical and medicinal contexts. The molecular structure of this compound incorporates a pyrazole moiety, which is a heterocyclic aromatic ring system known for its versatility in drug design and synthesis.

The presence of the 1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl substituent in the molecule imparts specific electronic and steric properties that make it a valuable intermediate in organic synthesis. This substituent not only influences the reactivity of the compound but also contributes to its potential biological activity. The nitrile group at the terminal position of the propanenitrile chain further enhances its utility as a building block in the development of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrazole derivatives. The compound 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanenitrile has been studied for its potential role in modulating various biological pathways. Research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for further investigation in therapeutic applications.

One of the most compelling aspects of this compound is its structural flexibility, which allows for modifications that can enhance its pharmacokinetic properties. For instance, studies have shown that derivatives of this compound can be optimized for better solubility and bioavailability, crucial factors for drug efficacy. The pyrazole ring itself is known to interact with biological targets in a variety of ways, including binding to enzymes and receptors involved in inflammation and pain signaling.

The synthesis of 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanenitrile involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically starts with the formation of the pyrazole core, followed by functionalization with the ethyl and dimethyl groups. The introduction of the nitrile group at the propyl chain terminus is achieved through cyanation reactions, which are well-established in synthetic chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular modeling studies suggest that 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanenitrile may interact with proteins involved in metabolic pathways relevant to diseases such as diabetes and cancer. These findings underscore the importance of this compound as a scaffold for drug discovery efforts.

The chemical stability of 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanenitrile under various conditions is another critical factor that makes it suitable for pharmaceutical applications. Studies have demonstrated that this compound remains stable under standard storage conditions, ensuring its integrity for long-term research and development purposes. Additionally, its compatibility with a range of solvents allows for flexible formulation strategies in drug development.

In conclusion, 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-ylopropanenitrile (CAS No. 1007464-09) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features, combined with its potential biological activity, make it an attractive molecule for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges.